Cas no 28920-63-0 (Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester)

Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester structure
28920-63-0 structure
Product Name:Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester
CAS No:28920-63-0
MF:C12H22N2O4
MW:258.314083576202
CID:280473
PubChem ID:206938
Update Time:2025-04-19

Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester
    • diethyl 2-(4-methylpiperazin-1-yl)propanedioate
    • 28920-63-0
    • DTXSID30183118
    • BRN 0797569
    • 1,3-Propanedioic acid, 2-(4-methyl-1-piperazinyl)-, diethyl ester
    • Diethyl 2-(4-methyl-1-piperazinyl)-1,3-propanedioate
    • Inchi: 1S/C12H22N2O4/c1-4-17-11(15)10(12(16)18-5-2)14-8-6-13(3)7-9-14/h10H,4-9H2,1-3H3
    • InChI Key: ZPZXWIMJTOZCFL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 258.15806
  • Monoisotopic Mass: 258.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.08
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd